2,2-Bis(3-cyclohexyl-4-hydroxyphenyl)propane
Overview
Description
2,2-Bis(3-cyclohexyl-4-hydroxyphenyl)propane, also known by its CAS number 57100-74-0, is a compound with the molecular formula C27H36O2 . It is a derivative of bisphenol A, a key monomer used in the production of polycarbonate plastics and epoxy resins.
Molecular Structure Analysis
The molecular structure of 2,2-Bis(3-cyclohexyl-4-hydroxyphenyl)propane includes two cyclohexyl groups attached to a propane backbone, with hydroxyphenyl functionalities that are essential for its reactivity and subsequent polymerization . The compound has a molecular weight of 392.6 g/mol .Physical And Chemical Properties Analysis
The compound is solid at 20 degrees Celsius . It has a computed XLogP3-AA value of 9.1, indicating its lipophilicity . It has two hydrogen bond donors and two hydrogen bond acceptors . The compound’s topological polar surface area is 40.5 Ų .Scientific Research Applications
Abrasion-Resistant Materials
It serves as an ingredient in the manufacture of materials that require high abrasion resistance, such as diamond grinding wheels , heavy-duty grinding wheels , brake pads , and adhesives for high-temperature bearings .
Organic Synthesis
The compound can be utilized in the synthesis of various organic compounds, particularly those containing benzene rings and ether linkages .
High-Performance Adhesives
Due to its structural properties, it can be used to enhance the hardness and thermal resistance of polyamide resins, improving the overall performance of the material .
Chemical Crosslinking Agent
It acts as a chemical crosslinking agent in certain polymeric materials, contributing to increased material hardness and heat resistance .
Molecular Assembly
The bisphosphorylated products derived from this compound have been used in the molecular assembly of unsymmetrical phosphorus (III)-containing macrocycles, which consist of hydroquinone and 2,2-bis(p-hydroxyphenyl)propane or resorcinol fragments .
These are some of the unique applications of “2,2-Bis(3-cyclohexyl-4-hydroxyphenyl)propane” in scientific research and industrial applications. Each application leverages the compound’s structural features to enhance performance and functionality in various materials and processes.
For further details or specific inquiries about each application, feel free to ask!
BenchChem ChemicalBook ChemBK SpringerLink ChemBK
Safety and Hazards
properties
IUPAC Name |
2-cyclohexyl-4-[2-(3-cyclohexyl-4-hydroxyphenyl)propan-2-yl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H36O2/c1-27(2,21-13-15-25(28)23(17-21)19-9-5-3-6-10-19)22-14-16-26(29)24(18-22)20-11-7-4-8-12-20/h13-20,28-29H,3-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKVWOPDUENJKAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC(=C(C=C1)O)C2CCCCC2)C3=CC(=C(C=C3)O)C4CCCCC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H36O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30449029 |
Source
|
| Record name | 2,2-Bis(3-cyclohexyl-4-hydroxyphenyl)propane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30449029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
392.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Bis(3-cyclohexyl-4-hydroxyphenyl)propane | |
CAS RN |
57100-74-0 |
Source
|
| Record name | 2,2-Bis(3-cyclohexyl-4-hydroxyphenyl)propane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30449029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-Bis(3-cyclohexyl-4-hydroxyphenyl)propane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7,8-Dihydro-5H-pyrido[3,2-b]indol-9(6H)-one](/img/structure/B1337422.png)
